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Compound of Interest

Compound Name: A-395N

Cat. No.: B15602355

Disclaimer: The following guidance is based on the interpretation of "A-395N" as a designation
for a UV lamp, as indicated by search results, rather than a chemical compound. The
procedures outlined are derived from safety data sheets for similar equipment and general

laboratory safety practices.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with A-395N UV lamps. Adherence to these protocols
IS essential for ensuring a safe laboratory environment.

l. Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential hazards associated with UV lamp
handling, particularly in the event of breakage which can expose personnel to mercury and

sharp quartz fragments.

Table 1: Recommended Personal Protective Equipment for A-395N UV Lamp Handling
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Condition of Lamp Task Required PPE

) Safety glasses with side
Intact Installation/Removal _ o
shields, Nitrile gloves

) UV-rated safety glasses or
Operation )
face shield

Safety goggles, Chemical-
resistant gloves (e.g.,

Broken Cleanup n
Neoprene or Nitrile), Lab coat

or coveralls, Closed-toe shoes

If ventilation is inadequate:
NIOSH-approved respirator

Il. Hazard Identification and Exposure Limits

The primary hazards associated with A-395N UV lamps, especially when broken, are exposure
to mercury vapor and cuts from broken quartz glass.[1]

Table 2: Occupational Exposure Limits for Hazardous Components

Component OSHA PEL (TWA) ACGIH TLV (TWA) Notes

N Avoid exceeding
Mercury (Hg) 0.1 mg/m3 (Ceiling) 0.025 mg/m3 o
these limits.[2]

Primarily a risk if fine
Quartz (Silica) 0.1 mg/m3 0.8 mg/m3 ) Y
dust is generated.[2]

TWA: Time-Weighted Average

lll. Standard Operating Procedure: Handling a
Broken A-395N UV Lamp

This protocol outlines the step-by-step procedure for the safe cleanup of a broken UV lamp to
minimize exposure to mercury and prevent injury.
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Experimental Protocol: Broken UV Lamp Cleanup
» Evacuate and Ventilate:
o Immediately evacuate all personnel from the immediate area.

o Increase ventilation by opening windows or using a fume hood if the breakage occurs
outside of one.[2] Do not use central air conditioning if it will recirculate the air.

e Don Appropriate PPE:

o Before re-entering the area, put on the required PPE as specified in Table 1 for broken
lamp cleanup.

e Collect Broken Glass:
o Carefully collect all visible fragments of glass and quartz.
o Use tongs or forceps to handle larger pieces to avoid cuts.
o Use a stiff card or scraper to collect smaller shards.

e Consolidate Mercury Droplets:

o If mercury droplets are visible, use a mercury-specific absorbent or a commercial mercury
spill kit.

o Never use a standard vacuum cleaner, as this will vaporize and spread the mercury. A
specialized mercury vacuum cleaner may be used if available.[1]

o Package Waste:

o Place all collected glass, mercury-contaminated materials, and disposable PPE into a
sealed, airtight container.[3]

o The container must be clearly labeled as "Hazardous Waste: Contains Mercury".

e Final Cleaning:
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o Wipe the area with a damp cloth or a commercial mercury decontamination solution.
e Disposal:

o Dispose of the sealed container as hazardous waste in accordance with institutional and
local regulations. Do not dispose of it in regular trash.

IV. Visual Workflow and Decision Diagrams

To further clarify the safety procedures, the following diagrams illustrate key workflows and

decision-making processes.
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Caption: Workflow for responding to a broken A-395N UV lamp incident.
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Handling A-395N UV Lamp
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Caption: Decision-making process for PPE selection based on lamp condition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
A-395N UV Lamps]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602355#personal-protective-equipment-for-
handling-a-395n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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